N'-(4-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide

• IUPAC Name: N'-(4-fluoro-1,3-benzothiazol-2-yl)-2-thiophen-2-ylquinoline-4-carbohydrazide
• InChI: InChI=1S/C21H13FN4OS2/c22-14-6-3-8-18-19(14)24-21(29-18)26-25-20(27)13-11-16(17-9-4-10-28-17)23-15-7-2-1-5-12(13)15/h1-11H,(H,24,26)(H,25,27)
• InChI Key: DVSMXIYYXVLVIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)NNC4=NC5=C(C=CC=C5S4)F
• Molecular Formula: C21H13FN4OS2
• Molecular Weight: 420.5 g/mol

Description

N'-(4-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide, also known as FBTAQ, is a synthetic compound that has been developed for various scientific research applications. This compound has been found to exhibit promising properties in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Fluorescence Applications

Quinoline derivatives are known for their efficient fluorescence properties, making them valuable in biochemistry and medicine for studying biological systems. Their ability to act as DNA fluorophores, particularly when fused with aromatic systems containing heteroatoms, is crucial for developing more sensitive and selective compounds for biological assays (Aleksanyan & Hambardzumyan, 2013).

Antimicrobial Activity

Some quinoline derivatives have been synthesized and evaluated for their antimicrobial activity against a variety of microorganisms. This research has led to the discovery of compounds with good to moderate antimicrobial properties, suggesting their potential use as therapeutic agents in treating infections (Özyanik, Demirci, Bektaş, & Demirbas, 2012).

Anticancer Applications

The synthesis of new benzothiazole acylhydrazones, related structurally to the compound , has shown promising anticancer activity. These compounds have been evaluated against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma, showing potential as anticancer agents (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

Antibacterial and Antifungal Studies

Research into fluorine-containing quinoline derivatives has also explored their antibacterial activities, highlighting the potential for developing new antibacterial and antifungal therapies. These studies have confirmed the synthesis and structural basis for the antibacterial properties of such compounds (Holla, Poojary, Poojary, Bhat, & Kumari, 2005).

Chemical Sensing

Quinoline derivatives have been utilized in the development of chemical sensors, such as those for amino sugars, showcasing their utility in creating highly sensitive and selective detection methods for biochemical analysis (Liu, Shirota, & Novotny, 1991).